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Compound of Interest

Compound Name: PCM19

Cat. No.: B1577075

Proper disposal of chemical waste is a critical component of laboratory safety and
environmental responsibility. For researchers, scientists, and drug development professionals
handling materials designated as PCM19, understanding the correct disposal procedures is
paramount. However, "PCM19" is a designation applied to various chemical products with
different compositions and hazard profiles. Therefore, the first and most crucial step is to
identify the specific type of PCM19 you are using by consulting its Safety Data Sheet (SDS).

This guide provides essential information on the disposal procedures for different categories of
products that may be labeled as PCM19, based on publicly available SDS.

Identifying Your PCM19: A Comparative Overview

The designation "PCM19" has been found in association with at least two distinct types of
chemical products: paraffinic oils and amine-based epoxy hardeners. Their properties and
associated hazards differ significantly, which directly impacts their disposal routes.
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It is imperative to consult the manufacturer-specific SDS for the exact composition and safety
information of your product.

Step-by-Step Disposal Procedures

Disposal of chemical waste is regulated by federal, state, and local authorities. In the United
States, the Environmental Protection Agency (EPA) under the Resource Conservation and
Recovery Act (RCRA) governs the management of hazardous waste.[1][2][3][4][5][6]
Laboratories must adhere to these regulations and their institution's specific hazardous waste
management plan.[7][8][9][10]

Disposal of Paraffinic Oil-Based PCM19

Used or unwanted paraffinic oils are typically managed as non-hazardous waste unless they
have been contaminated with a hazardous substance.

Immediate Safety Precautions:

o Wear appropriate Personal Protective Equipment (PPE), including gloves and safety
glasses.

» Avoid prolonged skin contact.
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o Ensure adequate ventilation.
Disposal Protocol:

o Containerization: Collect waste oil in a clearly labeled, leak-proof container. The container
must be compatible with the oil.

o Labeling: Label the container as "Used Oil" or "Waste Oil." Include the date and contents.

o Storage: Store the container in a designated satellite accumulation area, away from
incompatible materials.[10]

o Disposal: Arrange for pickup by your institution's Environmental Health and Safety (EHS)
department or a licensed waste disposal contractor. Do not dispose of down the drain.

Disposal of Amine-Based Epoxy Hardener PCM19

Amine-based hardeners are considered hazardous waste due to their corrosive and toxic
properties.

Immediate Safety Precautions:

» Wear chemical-resistant gloves, safety goggles, and a lab coat.
o Work in a well-ventilated area, preferably a fume hood.

e Have an eyewash station and safety shower readily accessible.
Disposal Protocol:

¢ Do Not Mix: Do not mix amine-based hardener waste with other chemical waste streams
unless specifically instructed to do so by your EHS department.

» Containerization: Collect the waste in a designated, compatible, and clearly labeled
hazardous waste container.

e Labeling: The container must be labeled with the words "Hazardous Waste," the full chemical
name(s) of the contents, and the associated hazards (e.g., "Corrosive," "Toxic").[11]
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o Storage: Keep the container tightly closed and store it in a designated satellite accumulation
area, segregated from incompatible materials like acids and oxidizers.[10][11]

e Disposal: Contact your institution's EHS department for pickup and disposal. Never pour this
waste down the drain.[7]

For situations where small amounts of unused resin and hardener are present, they can be
mixed in the proper ratio and allowed to cure fully. The resulting inert solid can often be
disposed of as non-hazardous solid waste.[12][13][14][15][16] However, this should only be
done in a well-ventilated area and away from combustible materials, as the curing process can
generate heat.[15]

General Chemical Waste Disposal Workflow

The following diagram illustrates a general workflow for the proper disposal of laboratory
chemical waste. This process should be adapted to the specific requirements of your institution
and the nature of the chemical being disposed of.
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Caption: General workflow for laboratory chemical waste disposal.
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Disclaimer: This information is intended as a general guide. Always consult the specific Safety
Data Sheet (SDS) for your product and follow all federal, state, local, and institutional
regulations for chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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